3-Fluoro-2-[5-(trifluoromethyl)pyridin-2-yl]oxyaniline

• IUPAC Name: 3-fluoro-2-[5-(trifluoromethyl)pyridin-2-yl]oxyaniline
• InChI: InChI=1S/C12H8F4N2O/c13-8-2-1-3-9(17)11(8)19-10-5-4-7(6-18-10)12(14,15)16/h1-6H,17H2
• InChI Key: CDPRDBNBBRSETI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)OC2=NC=C(C=C2)C(F)(F)F)N
• Molecular Formula: C12H8F4N2O
• Molecular Weight: 272.20 g/mol
• CAS RN: 1920808-06-5

Description

“3-Fluoro-2-[5-(trifluoromethyl)pyridin-2-yl]oxyaniline” is a chemical compound with the CAS Number: 1920808-06-5. It has a molecular weight of 272.2. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C12H8F4N2O/c13-8-2-1-3-9(17)11(8)19-10-5-4-7(6-18-10)12(14,15)16/h1-6H,17H2. This indicates the molecular structure of the compound, including the number and arrangement of atoms.

Chemical Reactions Analysis

Trifluoromethylpyridine (TFMP) and its intermediates, which include “3-Fluoro-2-[5-(trifluoromethyl)pyridin-2-yl]oxyaniline”, are important ingredients for the development of agrochemical and pharmaceutical compounds. They are characterized by the presence of a fluorine atom and a pyridine in their structure.

Physical And Chemical Properties Analysis

“3-Fluoro-2-[5-(trifluoromethyl)pyridin-2-yl]oxyaniline” is a powder that is stored at room temperature. It has a molecular weight of 272.2.

Scientific Research Applications

Synthesis of Complex Organic Compounds

One of the primary applications of 3-Fluoro-2-[5-(trifluoromethyl)pyridin-2-yl]oxyaniline and related compounds is in the synthesis of complex organic molecules. For instance, the modular synthesis of polysubstituted and fused pyridines showcases the utility of fluorinated compounds in constructing diverse chemical structures. This is achieved through one-pot reactions involving Michael addition, annulation, and dehydrofluorinative aromatization, demonstrating a transition-metal catalyst-free approach (Zhidong Song et al., 2016).

Pharmaceutical Research

In pharmaceutical research, the docking and quantitative structure-activity relationship (QSAR) studies for compounds including 3-fluoro analogs, such as 3-fluoro-4-(pyrrolo[2,1-f][1,2,4]triazin-4-yloxy)aniline, highlight their potential as kinase inhibitors. This research provides insights into the molecular features contributing to high inhibitory activity, which is crucial for drug design and development (Julio Caballero et al., 2011).

Materials Science

In the field of materials science, the synthesis and characterization of fluorine-substituted polyanilines reveal how the incorporation of fluorine atoms affects the thermal and electrical properties of polymers. This research is significant for developing new materials with tailored properties for electronics and other applications (A. Cihaner & A. Önal, 2001).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with it include H302, H312, H315, H319, H332, H335. These indicate that it is harmful if swallowed or in contact with skin, and may cause respiratory irritation.

Future Directions

Trifluoromethylpyridine (TFMP) and its intermediates, including “3-Fluoro-2-[5-(trifluoromethyl)pyridin-2-yl]oxyaniline”, have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, the demand for TFMP derivatives has been increasing steadily.